Cas no 53742-07-7 (nonachlorobiphenyl)

• Product Name: nonachlorobiphenyl
• CAS No: 53742-07-7
• MF: C₁₂HCl₉
• MW: 464.213334798813
• CID: 939053
• PubChem ID: 38411
• Update Time: 2025-04-19

nonachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• nonachlorobiphenyl
• nonachloro-1,1'-biphenyl
• 1,1'-Biphenyl, nonachloro-
• 2,2',3,3',4,4',5,5',6-nonachlorobiphenyl
• NS00114147
• Y78YKW19VW
• DTXCID70814333
• UNII-Y78YKW19VW
• PCB 206
• 2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl
• DB-266538
• 53742-07-7
• 2,2',3,3',4,4',5,5',6-Nonachlorbiphenyl
• 2,2',3,3',4,4',5,5',6-Nonachlorobiphenyl (>80%)
• 1,1'-Biphenyl, 2,2',3,3',4,4',5,5',6-nonachloro-
• 1,2,3,4,5-pentachloro-6-(2,3,4,5-tetrachlorophenyl)benzene
• SCHEMBL438003
• Biphenyl, 2,2',3,3',4,4',5,5',6-nonachloro-
• PCB No. 206 10 microg/mL in Isooctane
• NS00056862
• UNII-H6G2D1WHWS
• 40186-72-9
• EINECS 258-738-6
• 2,3,4,5,6,2',3',4',5'-Nonachlorobiphenyl
• Q27279704
• H6G2D1WHWS
• DTXSID50865989
• 2,2',3,3',4,4',5,5',6-Nonachloro-1,1'-biphenyl #
• PCB No. 206

• Inchi： 1S/C12HCl9/c13-3-1-2(5(14)9(18)6(3)15)4-7(16)10(19)12(21)11(20)8(4)17/h1H
• InChI Key： JFIMDKGRGPNPRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 459.72793
• Monoisotopic Mass: 459.727499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.7750 (rough estimate)
• Melting Point: 193.25°C (estimate)
• Boiling Point: 538.81°C (rough estimate)
• Refractive Index: 1.6430 (rough estimate)
• PSA: 0